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Introduction

Eicosanoids are potent signaling molecules derived from the oxidation of 20-carbon
polyunsaturated fatty acids, primarily arachidonic acid.[1] Hydroxy-eicosanoids, a major class
of eicosanoids, play critical roles in a multitude of physiological and pathological processes,
including inflammation, immunity, cardiovascular function, and cancer.[2][3] Accurate and
robust quantification of these lipid mediators is crucial for understanding disease mechanisms
and for the development of novel therapeutics. This application note provides a detailed
lipidomics workflow for the comprehensive profiling of hydroxy-eicosanoids in biological
samples. The described protocol utilizes solid-phase extraction (SPE) for sample cleanup and
concentration, followed by high-performance liquid chromatography-tandem mass spectrometry
(HPLC-MS/MS) for sensitive and specific detection.

Hydroxy-Eicosanoid Signaling Pathways

Hydroxy-eicosanoids are synthesized via three primary enzymatic pathways: the
cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP) pathways.[2][4]
These pathways convert arachidonic acid into a diverse array of bioactive lipids, including
prostaglandins (PGs), hydroxyeicosatetraenoic acids (HETES), and epoxyeicosatrienoic acids
(EETs).[2][5] Dysregulation of these signaling pathways is implicated in numerous diseases.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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